methyl 4-{[(E)-(4-ethoxyphenyl)methylidene]amino}benzoate

• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol
• IUPAC Name: methyl 4-[(4-ethoxyphenyl)methylideneamino]benzoate
• InChI: InChI=1S/C17H17NO3/c1-3-21-16-10-4-13(5-11-16)12-18-15-8-6-14(7-9-15)17(19)20-2/h4-12H,3H2,1-2H3
• InChI Key: DLXQCCWPMBWLQI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=NC2=CC=C(C=C2)C(=O)OC

Description

Methyl 4-[(4-ethoxybenzylidene)amino]benzoate is an organic compound with the molecular formula C17H17NO3 and a molecular weight of 283.32 g/mol . This compound is a derivative of benzoic acid and is characterized by the presence of an ethoxybenzylidene group attached to the amino group of the benzoate moiety .

Preparation Methods

The synthesis of methyl 4-[(4-ethoxybenzylidene)amino]benzoate typically involves the condensation reaction between methyl 4-aminobenzoate and 4-ethoxybenzaldehyde . The reaction is usually carried out in the presence of a suitable catalyst, such as acetic acid, under reflux conditions. The reaction mixture is then cooled, and the product is isolated by filtration and recrystallization .

Chemical Reactions Analysis

Methyl 4-[(4-ethoxybenzylidene)amino]benzoate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ethoxy group can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

Methyl 4-[(4-ethoxybenzylidene)amino]benzoate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential use in drug development and as a pharmacological agent.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of methyl 4-[(4-ethoxybenzylidene)amino]benzoate involves its interaction with specific molecular targets and pathways. The compound can interact with enzymes and receptors, leading to various biochemical effects. For example, it may inhibit certain enzymes involved in metabolic pathways, thereby exerting its biological effects .

Comparison with Similar Compounds

Methyl 4-[(4-ethoxybenzylidene)amino]benzoate can be compared with other similar compounds, such as:

Methyl 4-aminobenzoate: This compound is a precursor in the synthesis of methyl 4-[(4-ethoxybenzylidene)amino]benzoate and has similar chemical properties.

Ethyl 4-aminobenzoate: Another similar compound used in organic synthesis and industrial applications.

Methyl 4-nitrobenzoate: This compound undergoes similar chemical reactions and is used in various research applications.